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Foreword
4,4'-Dinitrostilbene and its derivatives represent a cornerstone in the synthesis of various

industrial chemicals, most notably dyes and optical brighteners. Understanding the

fundamental physicochemical properties of this stilbenoid is paramount for professionals in

chemical research, materials science, and drug development. This guide provides a

comprehensive overview of 4,4'-Dinitrostilbene, moving beyond a simple recitation of data to

explain the causality behind its characteristics and the experimental methodologies used to

determine them. Our focus is on delivering field-proven insights and self-validating protocols to

ensure scientific integrity and practical applicability for researchers and scientists.

Molecular Identity and Structural Elucidation
4,4'-Dinitrostilbene (C₁₄H₁₀N₂O₄) is an organic compound characterized by two nitro-

functionalized phenyl groups joined by an ethene bridge.[1][2][3] This core structure belongs to

the stilbenoid family.[2][4] The molecule exists as two geometric isomers, the trans (E) and cis

(Z) forms, with the trans isomer being the more stable and commonly referenced configuration.

A closely related and industrially significant compound is 4,4'-Dinitrostilbene-2,2'-disulfonic

acid (C₁₄H₁₀N₂O₁₀S₂) and its corresponding salts.[5][6][7] Much of the available literature and

large-scale production revolves around this sulfonated derivative, which serves as a key

intermediate for a wide array of textile dyes and fluorescent whitening agents.[5][6][8][9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1588124?utm_src=pdf-interest
https://www.benchchem.com/product/b1588124?utm_src=pdf-body
https://www.benchchem.com/product/b1588124?utm_src=pdf-body
https://www.benchchem.com/product/b1588124?utm_src=pdf-body
https://amp.chemicalbook.com/ProductChemicalPropertiesCB5378403_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5378403.htm
https://webbook.nist.gov/cgi/inchi?ID=C736312
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5378403.htm
https://pubchem.ncbi.nlm.nih.gov/compound/5377860
https://www.benchchem.com/product/b1588124?utm_src=pdf-body
https://en.wikipedia.org/wiki/Disodium_4,4%27-dinitrostilbene-2,2%27-disulfonate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8400330.htm
https://pubchem.ncbi.nlm.nih.gov/compound/5282251
https://en.wikipedia.org/wiki/Disodium_4,4%27-dinitrostilbene-2,2%27-disulfonate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8400330.htm
https://prepchem.com/4-4-diaminostilbene-2-2-disulphonic-acid/
https://www.researchgate.net/publication/47697927_Use_of_44_'-Dinitrostilbene-22_'-Disulfonic_Acid_Wastewater_As_a_Raw_Material_for_Paramycin_Production
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588124?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Key Identifiers:

IUPAC Name (trans isomer): 1-nitro-4-[(E)-2-(4-nitrophenyl)ethenyl]benzene[4]

Molecular Formula: C₁₄H₁₀N₂O₄[1][2][3]

Molecular Weight: 270.24 g/mol [1][2][3][4]

Common Synonyms: p,p'-Dinitrostilbene, 1,1'-(1,2-Ethenediyl)bis(4-nitrobenzene), trans-1,2-

Bis(4-nitrophenyl)ethene[1][2]

CAS Number (Isomer unspecified): 2501-02-2[1][2]

CAS Number (trans isomer): 736-31-2[3]

Caption: Molecular structure of (E)-4,4'-Dinitrostilbene.

Core Physicochemical Properties
The physical state of 4,4'-Dinitrostilbene is typically a yellow to amber crystalline powder.[1][2]

The properties can vary significantly between the parent compound and its sulfonated

derivatives, which have much higher water solubility due to the presence of sulfonic acid

groups.
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Property 4,4'-Dinitrostilbene
4,4'-Dinitrostilbene-
2,2'-disulfonic acid

Source(s)

Molecular Formula C₁₄H₁₀N₂O₄ C₁₄H₁₀N₂O₁₀S₂ [1][6]

Molecular Weight 270.24 g/mol 430.37 g/mol [1][6]

Melting Point 295 °C 266 °C [1][2][6][10][11]

Boiling Point
394.6 ± 11.0 °C

(Predicted)
677.17 °C (Predicted) [1][2][10]

Density
1.376 ± 0.06 g/cm³

(Predicted)

1.6705 g/cm³ (Rough

Estimate)
[1][2][6][11]

Water Solubility Insoluble (Implied) 105.4 g/L at 37°C [6][11]

Organic Solvent

Solubility
Sparingly soluble 2.629 g/L at 20°C [6][11]

Appearance
Yellow to Amber

powder/crystal
Yellow Solid [1][2][10]

Synthesis and Chemical Reactivity
Synthesis Overview
While various methods exist, the industrial synthesis of the key derivative, 4,4'-dinitrostilbene-

2,2'-disulfonic acid (DNS), provides a valuable case study. The process is an oxidative

condensation of two molecules of 4-nitrotoluene-2-sulfonic acid (NTS).[12] This reaction is

typically performed under aqueous alkaline conditions using an oxidizing agent like sodium

hypochlorite or air (oxygen) in the presence of a catalyst.[5][12]

The choice of solvent and base is critical. The reaction can be carried out in a mixture of water

and an organic solvent (such as alcohols, ethers, or esters) in the presence of a strong base to

facilitate the oxidation.[13] The use of organic solvents can mitigate some of the challenges

associated with purely aqueous processes, such as the poor solubility of intermediates.[12][14]
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Caption: General workflow for the synthesis of DNS.

Key Reactions and Applications
4,4'-Dinitrostilbene and its sulfonated derivatives are primarily valued as chemical

intermediates.[6][7]

Reduction: The nitro groups can be readily reduced to form amines. The reduction of DNS

yields 4,4'-diamino-2,2'-stilbenedisulfonic acid, a foundational component in the

manufacturing of fluorescent whitening agents, also known as optical brighteners.[5][8]

Dye Synthesis: DNS reacts with aniline derivatives to form a variety of commercially

important azo dyes, such as Direct Red 76 and Direct Brown 78.[5]

Analytical Characterization: Spectroscopic
Protocols
The extended conjugated system of double bonds in 4,4'-Dinitrostilbene makes it highly

suitable for analysis by UV-Vis and NMR spectroscopy.
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Caption: Generalized workflow for spectroscopic analysis.

UV-Visible (UV-Vis) Spectroscopy
Principle: UV-Vis spectroscopy measures the absorption of ultraviolet and visible light by a

molecule. For compounds like 4,4'-Dinitrostilbene, the π-electrons in the conjugated system

are excited to higher energy levels, resulting in characteristic absorption bands. The position

and intensity of these bands are directly related to the extent of the conjugated system.[15]

Nitrostilbene derivatives typically exhibit a strong absorption band around 350 nm.[16]

Experimental Protocol:

Solvent Selection: Choose a UV-grade solvent that dissolves the analyte and is transparent

in the wavelength range of interest (typically 200-800 nm).[17] Ethanol or cyclohexane are

common choices for organic compounds. The solvent choice is critical as it must not interfere

with the analyte's absorption spectrum.
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Solution Preparation: Accurately prepare a dilute solution of the 4,4'-Dinitrostilbene
standard of known concentration. A typical concentration is in the micromolar (µM) range.

Instrument Calibration: Calibrate the spectrophotometer by running a baseline scan with a

cuvette containing only the pure solvent. This step subtracts the absorbance of the solvent

and cuvette from the final measurement.

Sample Measurement: Fill a quartz cuvette with the sample solution and place it in the

spectrophotometer.

Spectrum Acquisition: Scan the sample across the desired wavelength range (e.g., 200-600

nm). The instrument will generate a plot of absorbance versus wavelength.[18][19]

Data Analysis: Identify the wavelength of maximum absorbance (λmax) and record the

absorbance value. This data can be used for quantitative analysis via the Beer-Lambert law

or for qualitative identification.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Principle: NMR spectroscopy provides detailed information about the molecular structure by

probing the magnetic properties of atomic nuclei, primarily ¹H (proton) and ¹³C. It is an

indispensable tool for confirming the identity, purity, and isomeric configuration of organic

molecules.[20][21]

Experimental Protocol:

Solvent Selection: Choose a deuterated solvent that fully dissolves the sample. Dimethyl

sulfoxide-d6 (DMSO-d6) is a common choice for 4,4'-Dinitrostilbene and its derivatives.[22]

[23]

Sample Preparation: Dissolve approximately 5-10 mg of the sample in 0.5-0.7 mL of the

deuterated solvent in a clean, dry NMR tube.

Instrument Setup: Place the NMR tube in the spectrometer's probe. The instrument is then

tuned and shimmed to optimize the magnetic field homogeneity, which is crucial for obtaining

high-resolution spectra.
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Spectrum Acquisition: Acquire the ¹H NMR spectrum. Standard acquisition parameters are

often sufficient, but may be optimized based on sample concentration. Subsequently, a ¹³C

NMR spectrum can be acquired, which typically requires a longer acquisition time due to the

lower natural abundance of the ¹³C isotope.

Data Processing and Analysis: The raw data (Free Induction Decay, or FID) is Fourier

transformed to generate the frequency-domain NMR spectrum. The spectrum is then phased

and baseline-corrected. Chemical shifts, integration values (for ¹H), and coupling patterns

are analyzed to elucidate the complete molecular structure.[20] Spectral databases are

available for comparison.[22][23][24]

Safety, Handling, and First Aid
4,4'-Dinitrostilbene and its derivatives must be handled with care, following good industrial

hygiene and safety practices.[10][25]

GHS Hazard Identification:

Skin Irritation: May cause skin irritation.[4][7]

Eye Irritation: Causes serious eye irritation.[4][7]

Sensitization: May cause an allergic skin reaction.[4]

Respiratory Irritation: May cause respiratory irritation.[4]

Protocol for Safe Handling
Ventilation: Always handle the compound in a well-ventilated area, preferably within a

chemical fume hood to avoid inhalation of dust or aerosols.[10][25][26]

Personal Protective Equipment (PPE):

Eye Protection: Wear tightly fitting safety goggles or a face shield.[10][27][28]

Hand Protection: Wear chemical-impermeable gloves (e.g., nitrile) inspected prior to use.

[10][27]
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Body Protection: Wear a lab coat or impervious clothing to prevent skin contact.[25][27]

Handling Practices: Avoid formation of dust.[10][27] Use non-sparking tools and prevent

electrostatic discharge.[10][27] Wash hands thoroughly after handling.[10][26]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place away from

strong oxidizing agents.[26][27][28]

First Aid Measures
Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention if symptoms persist.[10][26][27]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty

of soap and water for at least 15 minutes. If irritation occurs, seek medical advice.[10][26][27]

Eye Contact: Immediately rinse cautiously with water for several minutes, holding the eyelids

open. Remove contact lenses if present and easy to do. Continue rinsing for at least 15

minutes and seek immediate medical attention.[10][26][27]

Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to

an unconscious person and seek immediate medical attention.[10][26][27]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4,4'-DINITROSTILBENE CAS#: 2501-02-2 [amp.chemicalbook.com]

2. 4,4'-DINITROSTILBENE | 2501-02-2 [chemicalbook.com]

3. trans-4,4'-dinitrostilbene [webbook.nist.gov]

4. 4,4'-Dinitrostilbene, (E)- | C14H10N2O4 | CID 5377860 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. Disodium 4,4'-dinitrostilbene-2,2'-disulfonate - Wikipedia [en.wikipedia.org]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://m.chemicalbook.com/ProductMSDSDetailCB8400330_EN.htm
https://www.chemicalbook.com/msds/4-nitrostilbene.pdf
https://www.chemicalbook.com/msds/4-4-dinitrostilbene-2-2-disulfonic-acid.pdf
https://www.chemicalbook.com/msds/4-nitrostilbene.pdf
https://www.chemicalbook.com/msds/4-4-dinitrostilbene-2-2-disulfonic-acid.pdf
https://www.chemicalbook.com/msds/4-nitrostilbene.pdf
https://www.chemicalbook.com/msds/4-4-dinitrostilbene-2-2-disulfonic-acid.pdf
https://www.fishersci.com/store/msds?partNumber=AC450890010&productDescription=4-HYDROXY-4+-NITROSTILBE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC450890010&productDescription=4-HYDROXY-4+-NITROSTILBE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/4-nitrostilbene.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-485020.pdf
https://www.chemicalbook.com/msds/4-4-dinitrostilbene-2-2-disulfonic-acid.pdf
https://www.fishersci.com/store/msds?partNumber=AC450890010&productDescription=4-HYDROXY-4+-NITROSTILBE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/4-nitrostilbene.pdf
https://www.chemicalbook.com/msds/4-4-dinitrostilbene-2-2-disulfonic-acid.pdf
https://www.fishersci.com/store/msds?partNumber=AC450890010&productDescription=4-HYDROXY-4+-NITROSTILBE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/4-nitrostilbene.pdf
https://www.chemicalbook.com/msds/4-4-dinitrostilbene-2-2-disulfonic-acid.pdf
https://www.fishersci.com/store/msds?partNumber=AC450890010&productDescription=4-HYDROXY-4+-NITROSTILBE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/4-nitrostilbene.pdf
https://www.chemicalbook.com/msds/4-4-dinitrostilbene-2-2-disulfonic-acid.pdf
https://www.fishersci.com/store/msds?partNumber=AC450890010&productDescription=4-HYDROXY-4+-NITROSTILBE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/4-nitrostilbene.pdf
https://www.benchchem.com/product/b1588124?utm_src=pdf-custom-synthesis
https://amp.chemicalbook.com/ProductChemicalPropertiesCB5378403_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5378403.htm
https://webbook.nist.gov/cgi/inchi?ID=C736312
https://pubchem.ncbi.nlm.nih.gov/compound/5377860
https://pubchem.ncbi.nlm.nih.gov/compound/5377860
https://en.wikipedia.org/wiki/Disodium_4,4%27-dinitrostilbene-2,2%27-disulfonate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588124?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. 4,4'-Dinitrostilbene-2,2'-disulfonic acid | 128-42-7 [chemicalbook.com]

7. 4,4'-Dinitro-2,2'-stilbenedisulfonic acid | C14H10N2O10S2 | CID 5282251 - PubChem
[pubchem.ncbi.nlm.nih.gov]

8. prepchem.com [prepchem.com]

9. researchgate.net [researchgate.net]

10. chemicalbook.com [chemicalbook.com]

11. chembk.com [chembk.com]

12. US4952725A - Process for the preparation of 4,4'dinitrostilbene-2,2'-disulfonic acid and
its salts - Google Patents [patents.google.com]

13. CN1105966A - Process for preparing 4,4'-dinitrostilbene-2,2'-disulphonic acid - Google
Patents [patents.google.com]

14. US5808141A - Process for preparing 4,4'-dinitrostilbene-2,2'-disulphonic acid - Google
Patents [patents.google.com]

15. The Relationship Between UV-VIS Absorption and Structure of Organic Compounds :
SHIMADZU (Shimadzu Corporation) [shimadzu.com]

16. researchgate.net [researchgate.net]

17. UV-Visible Solvents [sigmaaldrich.com]

18. Thieme E-Books & E-Journals [thieme-connect.de]

19. chemrxiv.org [chemrxiv.org]

20. rsc.org [rsc.org]

21. researchgate.net [researchgate.net]

22. 4,4'-DINITROSTILBENE(2501-02-2) 1H NMR spectrum [chemicalbook.com]

23. 4,4'-DINITROSTILBENE-2,2'-DISULFONIC ACID DISODIUM SALT(3709-43-1) 1H NMR
spectrum [chemicalbook.com]

24. dev.spectrabase.com [dev.spectrabase.com]

25. 4,4'-Dinitrostilbene-2,2'-disulfonic acid(128-42-7)MSDS Melting Point Boiling Density
Storage Transport [m.chemicalbook.com]

26. fishersci.com [fishersci.com]

27. chemicalbook.com [chemicalbook.com]

28. datasheets.scbt.com [datasheets.scbt.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8400330.htm
https://pubchem.ncbi.nlm.nih.gov/compound/5282251
https://pubchem.ncbi.nlm.nih.gov/compound/5282251
https://prepchem.com/4-4-diaminostilbene-2-2-disulphonic-acid/
https://www.researchgate.net/publication/47697927_Use_of_44_'-Dinitrostilbene-22_'-Disulfonic_Acid_Wastewater_As_a_Raw_Material_for_Paramycin_Production
https://www.chemicalbook.com/msds/4-4-dinitrostilbene-2-2-disulfonic-acid.pdf
https://www.chembk.com/en/chem/4,4'-dinitrostilbene-2,2'-disulphonic%20acid
https://patents.google.com/patent/US4952725A/en
https://patents.google.com/patent/US4952725A/en
https://patents.google.com/patent/CN1105966A/en
https://patents.google.com/patent/CN1105966A/en
https://patents.google.com/patent/US5808141A/en
https://patents.google.com/patent/US5808141A/en
https://www.shimadzu.com/an/service-support/technical-support/technical-information/uv-vis/uv-ap/apl/index.html
https://www.shimadzu.com/an/service-support/technical-support/technical-information/uv-vis/uv-ap/apl/index.html
https://www.researchgate.net/figure/UV-Vis-spectra-of-several-nitrostilbene-derivatives-at-differents-pH-values-between-2-and_fig6_40883039
https://www.sigmaaldrich.com/IE/en/products/analytical-chemistry/analytical-chromatography/solvents/uv-visible-solvents
https://www.thieme-connect.de/products/ebooks/lookinside/10.1055/b-0035-108187
https://chemrxiv.org/engage/api-gateway/chemrxiv/assets/orp/resource/item/6835dd561a8f9bdab545d448/original/combined-uv-vis-and-nmr-spectroscopy-allows-for-operando-reaction-monitoring-the-case-of-guaiazulene-and-2-4-dinitrobenzaldehyde.pdf
https://www.rsc.org/suppdata/d0/ra/d0ra10619d/d0ra10619d1.pdf
https://www.researchgate.net/figure/H-NMR-spectrum-analyses-of-compound-4n_fig4_347240122
https://www.chemicalbook.com/SpectrumEN_2501-02-2_1HNMR.htm
https://www.chemicalbook.com/SpectrumEN_3709-43-1_1HNMR.htm
https://www.chemicalbook.com/SpectrumEN_3709-43-1_1HNMR.htm
https://dev.spectrabase.com/spectrum/2naaZiIe2ai
https://m.chemicalbook.com/ProductMSDSDetailCB8400330_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB8400330_EN.htm
https://www.fishersci.com/store/msds?partNumber=AC450890010&productDescription=4-HYDROXY-4+-NITROSTILBE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/4-nitrostilbene.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-485020.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588124?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [An In-depth Technical Guide to the Physicochemical
Properties of 4,4'-Dinitrostilbene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1588124#physicochemical-properties-of-4-4-
dinitrostilbene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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